Cas no 5299-66-1 (1-(Piperidin-1-yl)decan-1-one)

1-(Piperidin-1-yl)decan-1-one Properties

Names and Identifiers

• Piperidine, 1-(1-oxodecyl)-
• 1-(piperidin-1-yl) decan-1-one
• 1-piperidin-1-yldecan-1-one
• PWSPQJILWCTPAW-UHFFFAOYSA-N
• 5299-66-1
• N-(DECANOYL)PIPERIDINE
• CHEMBL2229615
• N-decanoyl-piperidine
• Piperidine, 1-decanoyl-
• SCHEMBL692042
• AKOS003868750
• Dodecanoylpiperidide
• 1-Decanoylpiperidine
• C15H29NO
• DTXSID60399649
• N-Decanoylpiperidine
• 1-Decanone, 1-(1-piperidinyl)-
• 1-(Piperidin-1-yl)decan-1-one
• +Expand

• InChIKey： PWSPQJILWCTPAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H29NO/c1-2-3-4-5-6-7-9-12-15(17)16-13-10-8-11-14-16/h2-14H2,1H3
• SMILES： CCCCCCCCCC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 239.22507
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 239.225
• Heavy Atom Count: 17
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• Boiling Point: 361.4±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 148.4±9.9 °C
• Density: 0.9±0.1 g/cm3